Cas no 2172508-67-5 (1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutaneamido}cyclopentane-1-carboxylic acid)

• Product Name: 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutaneamido}cyclopentane-1-carboxylic acid
• CAS No: 2172508-67-5
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6250281
• PubChem ID: 165526175
• Update Time: 2025-06-14

1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutaneamido}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutaneamido}cyclopentane-1-carboxylic acid
• 1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutaneamido}cyclopentane-1-carboxylic acid
• EN300-1495435
• 2172508-67-5

• Inchi： 1S/C27H30N2O5/c30-23(29-27(24(31)32)14-5-6-15-27)26(12-7-13-26)17-28-25(33)34-16-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,22H,5-7,12-17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： AJYXHUTZXJLLTN-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)NC1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutaneamido}cyclopentane-1-carboxylic acid

Comprehensive Overview of 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutaneamido}cyclopentane-1-carboxylic acid (CAS No. 2172508-67-5)

The compound 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutaneamido}cyclopentane-1-carboxylic acid (CAS No. 2172508-67-5) is a sophisticated peptide derivative widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a cyclobutaneamido-cyclopentane backbone, makes it a valuable intermediate in the development of novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition.

In recent years, the demand for Fmoc-protected amino acids and their derivatives has surged, driven by advancements in peptide-based therapeutics. The 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutaneamido}cyclopentane-1-carboxylic acid stands out due to its structural rigidity, which enhances binding affinity and metabolic stability. This aligns with the growing trend of designing conformationally constrained peptides to improve drug efficacy and reduce off-target effects. Such innovations are critical in addressing challenges like drug resistance and selectivity issues in modern medicine.

From a synthetic perspective, the incorporation of a cyclobutane ring and a cyclopentane carboxylic acid moiety in this compound offers unique stereochemical control, enabling precise modifications for structure-activity relationship (SAR) studies. The Fmoc group further facilitates solid-phase peptide synthesis (SPPS), a technique pivotal in producing high-purity peptides for clinical trials. As the pharmaceutical industry shifts toward personalized medicine, compounds like CAS No. 2172508-67-5 are gaining traction for their versatility in creating tailored therapeutics.

Another hot topic in the scientific community is the role of peptidomimetics in cancer therapy and neurodegenerative diseases. The 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutaneamido}cyclopentane-1-carboxylic acid has shown promise in preliminary studies for modulating cell signaling pathways, particularly those involving G-protein-coupled receptors (GPCRs). Its hybrid scaffold combines features of both small molecules and peptides, offering a balanced approach to overcoming limitations like poor bioavailability and rapid degradation.

Environmental and green chemistry considerations are also shaping the use of this compound. Researchers are exploring solvent-free synthesis and catalytic methods to produce CAS No. 2172508-67-5 with minimal waste, aligning with global sustainability goals. Additionally, its low toxicity profile makes it a safer alternative for large-scale manufacturing compared to traditional reagents.

In summary, 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutaneamido}cyclopentane-1-carboxylic acid (CAS No. 2172508-67-5) represents a cutting-edge tool in medicinal chemistry, bridging gaps between peptide design, drug development, and sustainable practices. Its multifaceted applications and compatibility with high-throughput screening technologies position it as a key player in the next generation of therapeutic innovations.